Tectochrysin
Overview
Description
Tectochrysin is a flavonoid antioxidant found in plants and fruits . It is an O-methylated flavone, a flavonoid isolated from Prunus cerasus, the sour cherry . It is also rich in Alpinia oxyphylla Miq .
Synthesis Analysis
Tectochrysin is produced by methylation of chrysin. The reaction includes the use of dimethyl sulfate ( (CH 3 O) 2 SO 2) as an alkylating agent .
Molecular Structure Analysis
The International Union of Pure and Applied Chemistry (IUPAC) name of the compound is 5-hydroxy-7-methoxy-2-phenylchromen-4-one . The molecular formula of tectochrysin is C 16 H 12 O 4 .
Chemical Reactions Analysis
Tectochrysin is a polyfunctional compound that underwent aminomethylation, complexation, nucleophilic addition at the carbonyl .
Physical And Chemical Properties Analysis
The molecular formula of Tectochrysin is C 16 H 12 O 4 and its molecular weight is 268.26 . More detailed physical and chemical properties can be found in the Material Safety Data Sheet .
Scientific Research Applications
Alzheimer's Disease Treatment
Tectochrysin (TEC) shows promise in treating Alzheimer's disease (AD). It improved spatial memory performance in AD model mice and down-regulated β-secretase and Aβ1–42 accumulation in brain tissues. TEC also reduced malondialdehyde and total cholinesterase concentration, while increasing antioxidant activities in the hippocampal and cortex regions. These findings suggest TEC's potential as a therapeutic agent for AD (He et al., 2019).
Anti-Inflammatory Action
In a study focusing on LPS-primed macrophages, TEC demonstrated anti-inflammatory properties by inhibiting ERK1/2 phosphorylation, which subsequently suppressed inducible nitric oxide synthase (iNOS), tumor necrosis factor-α (TNF-α), and IL-6 transcription. This suggests TEC's potential as a nutritional strategy against inflammation-related diseases (Hou et al., 2018).
Allergic Airway Inflammation
TEC has been effective in treating shrimp tropomyosin-induced mouse asthma. It reduced IgE levels, eosinophil percentage, and Th2 cytokines, while enhancing antioxidant activities. This study highlights TEC's potential in ameliorating allergic airway inflammation through Th2 response suppression and oxidative stress reduction (Fang et al., 2021).
Antioxidant Activities
TEC has shown significant antioxidant activities in CCl4-intoxicated rats, indicating its potential in mitigating oxidative stress-related damages (Lee et al., 2003).
Lifespan Extension in C. elegans
TEC extended the lifespan of C. elegans by up to 21%, delaying age-related decline and improving stress resistance. This suggests TEC's potential in managing aging and age-related diseases (Lu et al., 2020).
Anti-Cancer Properties
Studies show TEC's effectiveness in inhibiting growth in various cancer cells, including colon and prostate cancer, through mechanisms like death receptor expression enhancement and inactivation of specific signaling pathways (Park et al., 2016); (Wang et al., 2019); (Oh et al., 2014).
Mechanism of Action
Target of Action
Tectochrysin, a flavonoid antioxidant found in plants and fruits, has been reported to exhibit a variety of biological activities. One of the primary targets of Tectochrysin is NF-κB , a protein complex that controls transcription of DNA, cytokine production, and cell survival . It also interacts with FOXO/DAF-16 , a transcription factor that regulates the expression of genes involved in stress resistance, metabolism, and lifespan .
Mode of Action
Tectochrysin inhibits the activity of NF-κB , thereby modulating the expression of genes under its control. This can lead to changes in cellular processes such as inflammation, immune response, and cell proliferation. In the case of FOXO/DAF-16, Tectochrysin increases its expression, which in turn regulates genes that enhance stress resistance and longevity .
Biochemical Pathways
For instance, Tectochrysin’s anti-inflammatory effect is partly due to its ability to inhibit NF-κB, a key player in the inflammatory response . Its anti-aging effects are linked to its interaction with the FOXO/DAF-16 pathway .
Pharmacokinetics
It is known that tectochrysin is a flavonoid antioxidant found in various plants and fruits . The bioavailability of Tectochrysin may be influenced by factors such as its physicochemical properties, the presence of other compounds, and the method of administration .
Result of Action
Tectochrysin exhibits a range of biological activities, including anticancer, anti-inflammatory, anti-allergic, anti-Alzheimer, anti-leishmania, antioxidant, and anti-diarrheal activity . For example, it has been shown to extend the lifespan of Caenorhabditis elegans by up to 21.0%, delay the age-related decline of body movement, improve high temperature-stress resistance and anti-infection capacity, and protect worms against Aβ1-42-induced toxicity .
Action Environment
The action, efficacy, and stability of Tectochrysin can be influenced by various environmental factors. For instance, the presence of other compounds in the plant or fruit where Tectochrysin is found may affect its bioavailability and hence its action . Furthermore, the method of administration and the physiological condition of the organism can also influence the action of Tectochrysin .
properties
IUPAC Name |
5-hydroxy-7-methoxy-2-phenylchromen-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-9,17H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRZVHDLBAYNPCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40199962 | |
Record name | Tectochrysin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40199962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tectochrysin | |
CAS RN |
520-28-5 | |
Record name | Tectochrysin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=520-28-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tectochrysin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000520285 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tectochrysin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80687 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Tectochrysin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40199962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TECTOCHRYSIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9UBO28W2AK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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